BENGHE Foundational & Exploratory

Check Availability & Pricing

(3-Methoxybutyl)amine hydrochloride solubility
data

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

(3-Methoxybutyl)amine
Compound Name:

hydrochloride
CAS No.: 1417569-76-6
Cat. No.: B1432152

Get Quote

\ J

Technical Guide: Solubility Profiling and Handling of (3-Methoxybutyl)amine Hydrochloride

Executive Summary (3-Methoxybutyl)amine hydrochloride (CAS: 1417569-76-6) is a
specialized bifunctional building block utilized in the synthesis of pharmaceutical intermediates
and advanced agrochemicals. Its structure—comprising a primary ammonium headgroup and a
methoxy-functionalized aliphatic tail—imparts unique solubility characteristics that differ from
simple alkyl amines.[1] This guide provides a technical analysis of its physicochemical
behavior, predictive solubility data, and validated protocols for handling, solubilization, and
purification.

Physicochemical Profile

Understanding the fundamental properties of the compound is a prerequisite for designing
effective solubility experiments.
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Compound Name

(3-Methoxybutyl)amine
hydrochloride

Also known as 3-

Methoxybutan-1-amine HCI

CAS Number

1417569-76-6

Free base CAS: 77689-67-9

Molecular Formula

CsH1sNOJ[2][3][4] - HCI

Molecular Weight

139.62 g/mol

Free base: 103.16 g/mol

Physical State

Hygroscopic Solid / Viscous Oil

Often deliquescent; may
appear as a liquid if exposed

to moisture.

Polarity Profile

Amphiphilic (lonic Head +
Ether Tail)

The methoxy group increases
solubility in polar organic
solvents compared to

butylamine HCI.

Solubility Data Analysis

The solubility of (3-Methoxybutyl)amine hydrochloride is governed by the competition

between the high lattice energy of the ionic chloride salt and the solvation capability of the

ether-alkyl chain.

Predicted Solubility Table

Note: Values are based on structural analogs (e.g., 3-methoxypropylamine HCI) and standard

solubility parameters for primary amine hydrochlorides.
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Solvent Class

Specific
Solvent

Solubility
Rating

Estimated
Solubility
(25°C)

Mechanistic
Insight

Protic Polar

Water

Very High

> 500 mg/mL

Strong ion-dipole
interactions;
favorable
hydration of
ammonium/chlori

de ions.

Protic Polar

Methanol

High

> 200 mg/mL

Excellent
solvation of the
ionic pair;
methoxy tail is

compatible.

Protic Polar

Ethanol

High

> 100 mg/mL

Good solubility;
often used for
recrystallization

(see Protocol 2).

Aprotic Polar

DMSO / DMF

High

> 100 mg/mL

High dielectric
constant
supports

ionization.

Aprotic Polar

Acetone

Low

<10 mg/mL

Poor solvation of
chloride ions;
potential for

oiling out.

Ethereal

THF / 2-MeTHF

Sparingly
Soluble

<5 mg/mL

The ether tail
provides slight
affinity, but the
ionic lattice

dominates.

Non-Polar

Diethyl Ether

Insoluble

<1 mg/mL

Ideal anti-solvent

for precipitation.
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Complete
Hexane / o )
Hydrocarbon Insoluble < 0.1 mg/mL immiscibility with
Heptane o
the ionic salt.

The "Ether Effect” on Partitioning

Unlike simple butylamine HCI, the 3-methoxy group acts as a hydrogen bond acceptor. This
modification:

 Increases solubility in chlorinated solvents (e.g., DCM, Chloroform) compared to non-
functionalized alkyl amine salts.

e Lowers the melting point, often resulting in the formation of "oils" rather than crystalline solids
during rapid precipitation.

Experimental Protocols

As a Senior Application Scientist, | recommend verifying specific solubility limits using the
following self-validating protocols.

Protocol 1: Gravimetric Solubility Determination (Step-
by-Step)

Use this method to generate precise solubility curves for your specific batch.

e Preparation: Dry the (3-Methoxybutyl)amine HCI in a vacuum desiccator over P20s for 24
hours to remove absorbed moisture.

e Saturation:
o Add 1.0 g of the salt to a chemically resistant vial (borosilicate glass).
o Add the target solvent in 100 pL increments while vortexing at 25°C.
o Continue addition until no solid remains (visual endpoint).

» Equilibration (for high precision):
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o If solid persists, stir the suspension for 4 hours at constant temperature.

o Filter the supernatant through a 0.22 um PTFE syringe filter into a pre-weighed vessel.

e Quantification:
o Evaporate the solvent under a stream of nitrogen or rotary evaporation.
o Dry the residue to constant weight under high vacuum.

o Calculation:

Protocol 2: Purification via Anti-Solvent
Recrystallization

This protocol exploits the solubility differential between Ethanol (solvent) and Diethyl Ether
(anti-solvent).

¢ Dissolution: Dissolve crude (3-Methoxybutyl)amine HCI in the minimum volume of warm
Ethanol (40°C).

« Filtration: Filter while warm to remove insoluble mechanical impurities.

» Precipitation:
o Cool the filtrate to room temperature.[5]
o Slowly add anhydrous Diethyl Ether (or MTBE) dropwise with gentle stirring.
o Critical Step: Stop addition when a persistent cloudiness appears.

o Crystallization: Store the mixture at 4°C overnight.

« |solation: Collect crystals via vacuum filtration under nitrogen (to prevent moisture
absorption). Wash with cold ether.

Visualization of Workflows
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Figure 1: Solubility Determination Logic

This workflow illustrates the decision matrix for determining solubility and handling the
compound's hygroscopic nature.
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Caption: Logical workflow for accurate gravimetric solubility determination of hygroscopic
amine salts.

Figure 2: Purification Pathway

This diagram details the anti-solvent recrystallization process, critical for obtaining high-purity
material for biological assays.
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Caption: Anti-solvent recrystallization strategy utilizing the solubility differential between ethanol
and ether.

Handling and Stability

» Hygroscopicity: As a primary amine hydrochloride, this compound is prone to absorbing
atmospheric moisture, which can lead to hydrolysis or stoichiometry errors in formulation.

o Recommendation: Store under argon or nitrogen in a desiccator.

 Stability: Stable under acidic conditions. Avoid prolonged exposure to strong bases which will
liberate the volatile free amine (3-methoxybutylamine).

o Safety: Standard PPE (gloves, goggles) is required. In case of contact, flush with copious
water.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CK12-Foundation [flexbooks.ck12.org]
e 2.You are being redirected... [hit2lead.com]
¢ 3. Methylamine [chembk.com]

e 4. 3-Methoxybutan-1-amine | C5H13NO | CID 22273215 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 5. Organic Syntheses Procedure [orgsyn.org]

¢ To cite this document: BenchChem. [(3-Methoxybutyl)amine hydrochloride solubility data].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1432152/docs#3-methoxybutyl-amine-hydrochloride-
solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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